Cas no 101113-91-1 (3-Oxa-9-azabicyclo[3.3.1]nonane, 9-(phenylmethyl)-)

• Product Name: 3-Oxa-9-azabicyclo[3.3.1]nonane, 9-(phenylmethyl)-
• CAS No: 101113-91-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1130972
• Update Time: 2024-07-27

3-Oxa-9-azabicyclo[3.3.1]nonane, 9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azabicyclo[3.3.1]nonane, 9-(phenylmethyl)-

• Inchi： 1S/C14H19NO/c1-2-5-12(6-3-1)9-15-13-7-4-8-14(15)11-16-10-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： OSDOOJLUNSGBQO-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3)C(CCC1)COC2

Computed Properties

• Exact Mass: 217.14677

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Melting Point: 38-40 °C
• Boiling Point: 119-121 °C(Press: 0.7 Torr)
• PSA: 12.47
• pka: 8.04±0.20(Predicted)